Cas no 823233-18-7 (L-Valine, L-alanyl-L-isoleucyl-L-glutaminyl-L-alanyl-)

• Product name: L-Valine, L-alanyl-L-isoleucyl-L-glutaminyl-L-alanyl-
• CAS No: 823233-18-7
• MF: C₂₂H₄₀N₆O₇
• MW: 500.589005470276
• CID: 694010
• PubChem ID: 71419123

L-Valine, L-alanyl-L-isoleucyl-L-glutaminyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-alanyl-L-isoleucyl-L-glutaminyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S,3S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylpentanoyl]amino]-5-oxopentanoyl]amino]propanoyl]amino]-3-methylbutanoic acid
• 823233-18-7
• L-Alanyl-L-isoleucyl-L-glutaminyl-L-alanyl-L-valine
• DTXSID50838390

• Inchi： InChI=1S/C22H40N6O7/c1-7-11(4)17(28-18(30)12(5)23)21(33)26-14(8-9-15(24)29)20(32)25-13(6)19(31)27-16(10(2)3)22(34)35/h10-14,16-17H,7-9,23H2,1-6H3,(H2,24,29)(H,25,32)(H,26,33)(H,27,31)(H,28,30)(H,34,35)/t11-,12-,13-,14-,16-,17-/m0/s1
• InChI Key： BSWUAFDPWDIEOO-HHHJXDIYSA-N
• SMILES： CCC(C)C(C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C(C)N

Computed Properties

• Exact Mass: 500.29584764g/mol
• Monoisotopic Mass: 500.29584764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 223Ų